Obstructive Sleep Apnea

Description

Obstructive Sleep Apnea (OSA) is a common sleep disorder characterized by recurrent episodes of upper airway collapse during sleep, leading to partial or complete cessation of breathing (apneas or hypopneas). These events cause oxygen desaturation, sleep fragmentation, and can result in significant daytime sleepiness, increased risk of cardiovascular disease, and other systemic health issues. Diagnosis typically involves polysomnography, and treatment options range from lifestyle modifications to continuous positive airway pressure (CPAP) therapy or surgical interventions.